Cas no 2172204-25-8 (2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid)

• Product Name: 2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid
• CAS No: 2172204-25-8
• MF: C₁₇H₁₈ClNO₂
• MW: 303.783323764801
• CID: 6046172
• PubChem ID: 165533529
• Update Time: 2025-07-22

2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid
• EN300-1282865
• 2172204-25-8
• 2-{benzyl[(4-chloro-3-methylphenyl)methyl]amino}acetic acid

• Inchi： 1S/C17H18ClNO2/c1-13-9-15(7-8-16(13)18)11-19(12-17(20)21)10-14-5-3-2-4-6-14/h2-9H,10-12H2,1H3,(H,20,21)
• InChI Key： MLXFCDJHDMEMQV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CN(CC(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.1026065g/mol
• Monoisotopic Mass: 303.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid

Introduction to 2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid (CAS No. 2172204-25-8)

2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid, with the CAS number 2172204-25-8, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a benzyl group, a chlorinated phenyl ring, and an amino acid moiety. These structural features contribute to its diverse biological activities and make it a promising candidate for further investigation.

The chemical formula of 2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid is C₁₆H₁₈ClNO₂. Its molecular weight is approximately 297.77 g/mol. The compound is typically synthesized through a series of multi-step reactions involving the coupling of benzyl and chlorinated phenyl groups with an amino acid derivative. The synthesis process is highly controlled to ensure the purity and stability of the final product.

In terms of physical properties, 2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid is a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental setups and formulations.

The biological activities of 2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid have been the subject of several recent studies. One of the most notable findings is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways. This inhibition can have significant implications for the treatment of diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both in vitro and in vivo models. These findings suggest that the compound may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic properties of 2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid have also been studied to understand its behavior in biological systems. Preclinical data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its development as a drug candidate. The compound's ability to cross the blood-brain barrier (BBB) has also been evaluated, showing promising results for potential applications in central nervous system (CNS) disorders.

Clinical trials are currently underway to further assess the safety and efficacy of 2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale studies.

Beyond its therapeutic applications, 2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid has also found use in academic research settings. Its unique chemical structure makes it a valuable tool for studying enzyme kinetics and protein-ligand interactions. Researchers have utilized this compound to gain insights into the mechanisms underlying various biological processes, contributing to the broader understanding of cellular functions.

In conclusion, 2-{benzyl(4-chloro-3-methylphenyl)methylamino}acetic acid (CAS No. 2172204-25-8) is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique molecular structure, coupled with its diverse biological activities, positions it as a promising candidate for further development and exploration in the fields of medicinal chemistry and pharmaceutical research.